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Compound of Interest

Compound Name: 2-Ethyloctanoic acid

Cat. No.: B020330 Get Quote

An In-depth Technical Guide to 2-Ethyloctanoic Acid

This technical guide provides a comprehensive overview of 2-Ethyloctanoic acid, a branched-

chain carboxylic acid. The information is intended for researchers, scientists, and professionals

in drug development and chemical synthesis. This document covers its chemical and physical

properties, detailed experimental protocols for its synthesis and analysis, its applications, and

relevant safety and toxicity data.

Core Properties of 2-Ethyloctanoic Acid
2-Ethyloctanoic acid is an organic compound with the chemical formula C10H20O2.[1][2] Its

unique branched structure imparts specific physical and chemical properties that are leveraged

in various industrial applications.

Identifiers
Identifier Value

CAS Number 25234-25-7[1][2][3]

Molecular Formula C10H20O2[1][2][3]

Molecular Weight 172.26 g/mol [1][3]

IUPAC Name 2-ethyloctanoic acid[1][3]

Synonyms Octanoic acid, 2-ethyl-[3]
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Physicochemical Properties
Property Value

Boiling Point 262.98°C (estimated)[4]

Density 0.9047 g/cm³ (rough estimate)[4]

Flash Point 142.3°C[4]

Vapor Pressure 0.00178 mmHg at 25°C[4]

Refractive Index 1.4184 (estimated)[4]

Solubility

Soluble in organic solvents such as ethanol,

acetone, and benzene. It is relatively insoluble

in water.[5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Ethyloctanoic acid are crucial for

its application in research and development.

Synthesis of 2-Ethyloctanoic Acid
The industrial production of similar branched-chain carboxylic acids often involves the oxidation

of the corresponding aldehyde.

Protocol: Oxidation of 2-Ethylhexanal to 2-Ethylhexanoic Acid (A representative synthesis)

This method can be adapted for 2-ethyloctanoic acid from 2-ethyloctanal. An efficient method

involves the use of N-hydroxyphthalimide as a catalyst and oxygen or air as the oxidant.[6][7]

Reaction Setup: A two-necked flask is equipped with a magnetic stirrer, a thermometer, and

a reflux condenser connected to a gasometric apparatus to measure oxygen consumption.[7]

Reagents:

2-Ethylhexanal (substrate)

N-Hydroxyphthalimide (catalyst)
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Isobutanol (solvent)

Oxygen or purified air (oxidant)

Procedure:

The flask is charged with 2-ethylhexanal, N-hydroxyphthalimide, and isobutanol.

The mixture is heated to the desired reaction temperature (e.g., 40°C) in an oil bath with

continuous stirring.

Oxygen or air is introduced into the reaction mixture at a controlled flow rate.

The reaction progress is monitored by measuring the consumption of oxygen over time.

Upon completion of the reaction (when oxygen consumption ceases), the mixture is

cooled to room temperature.

Work-up and Purification:

The solvent and any unreacted starting material are removed under reduced pressure.

The resulting crude 2-ethylhexanoic acid can be purified by vacuum distillation.[6]

A patent also describes a method using a phosphomolybdovanadium heteropolyacid catalyst

for the oxidation of 2-ethylhexanal, achieving high conversion and selectivity.[8]

Analytical Methodologies
Accurate and reproducible analytical methods are essential for the quantification and quality

control of 2-Ethyloctanoic acid.

Protocol: Gas Chromatography (GC) Analysis

This protocol is based on the determination of the related compound 2-ethylhexanoic acid in

biological samples and can be adapted for other matrices.[9]

Sample Preparation (Derivatization):
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To an aqueous sample containing 2-Ethyloctanoic acid, add an internal standard.

Acidify the sample with hydrochloric acid.

Extract the acid into an organic solvent like hexane.

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent and add a derivatizing agent (e.g.,

pentafluorobenzyl bromide) and a catalyst (e.g., triethylamine).

Heat the mixture to form the pentafluorobenzyl ester derivative.

After cooling, the excess derivatizing agent is removed, and the sample is ready for GC

analysis.

GC Conditions:

Column: A cross-linked methyl silicone capillary column is suitable.

Detector: An electron capture detector (ECD) is used for high sensitivity with the

halogenated derivative. A Flame Ionization Detector (FID) can also be used.[6]

Carrier Gas: Helium or Nitrogen.

Temperatures: The injector, detector, and oven temperatures should be optimized for the

specific derivative and column. A typical oven temperature program would start at a lower

temperature and ramp up to a higher temperature to ensure good separation.[6]

Quantification: The concentration of 2-Ethyloctanoic acid is determined by comparing the

peak area of its derivative to that of the internal standard.

Protocol: High-Performance Liquid Chromatography (HPLC) Analysis

This method is adapted from the analysis of 2-ethylhexanoic acid as an impurity.[10][11][12]

Sample Preparation:
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Dissolve the sample containing 2-Ethyloctanoic acid in a suitable solvent, such as a

mixture of water and an organic solvent like acetonitrile.

Filter the sample through a 0.45 µm filter before injection.

HPLC Conditions:

Column: A reverse-phase C18 column (e.g., Newcrom R1) is commonly used.[10]

Mobile Phase: A mixture of acetonitrile, water, and an acidifier like phosphoric acid or

formic acid (for MS compatibility).[10]

Detector: UV detector set at an appropriate wavelength (e.g., 210 nm) or a suppressed

conductivity detector for ion chromatography.[11][12]

Flow Rate: Typically 1.0 mL/min.

Quantification: The concentration is determined from a calibration curve generated using

standards of known concentrations.

Applications
Derivatives of 2-Ethyloctanoic acid, particularly its metal salts and esters, have a wide range

of industrial applications.[5] These include:

Plasticizers: Esters of 2-Ethyloctanoic acid are used as plasticizers in polymers.

Lubricants: Its derivatives are components in the formulation of synthetic lubricants.

Coatings and Paints: Metal salts, such as cobalt and manganese 2-ethylhexanoates, act as

driers in paints and varnishes, accelerating the curing process.[5]

PVC Stabilizers: Metal soaps of 2-Ethyloctanoic acid are used as heat stabilizers in

polyvinyl chloride (PVC).[5]

Corrosion Inhibitors: Certain derivatives can act as corrosion inhibitors.

Toxicity and Safety
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Understanding the toxicological profile of 2-Ethyloctanoic acid is critical for its safe handling

and use.

GHS Classification for 2-Ethyloctanoic acid:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[3]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage).[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[3]

Toxicity of the related compound 2-Ethylhexanoic Acid (2-EHA):

Animal studies on 2-EHA have shown potential reproductive and developmental toxicity at

high doses.[13][14][15]

The National Toxicology Program has investigated the potential human reproductive and

developmental effects of related compounds.[14]

It is corrosive to metals and tissue.[16]

Handling and Safety Precautions:

Avoid contact with skin, eyes, and clothing.[17]

Use in a well-ventilated area or with local exhaust ventilation.[17]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and protective clothing.

In case of a spill, absorb the material with an inert absorbent and dispose of it according to

local regulations.[17]

Visualized Workflows and Pathways
The following diagrams illustrate key processes related to 2-Ethyloctanoic acid.
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Caption: Industrial synthesis pathway for 2-Ethylhexanoic acid.
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Caption: General workflow for GC analysis of 2-Ethyloctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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